Cas no 1691737-38-8 (4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl-)
4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl-
-
- Inchi: 1S/C8H9N3O3/c1-4-3-10-6(2-5(9)12)11-7(4)8(13)14/h3H,2H2,1H3,(H2,9,12)(H,13,14)
- InChI Key: XUWNZWVLICEJNK-UHFFFAOYSA-N
- SMILES: C1(CC(N)=O)=NC=C(C)C(C(O)=O)=N1
4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-685711-0.05g |
2-(carbamoylmethyl)-5-methylpyrimidine-4-carboxylic acid |
1691737-38-8 | 95.0% | 0.05g |
$948.0 | 2025-03-12 | |
| Enamine | EN300-685711-0.1g |
2-(carbamoylmethyl)-5-methylpyrimidine-4-carboxylic acid |
1691737-38-8 | 95.0% | 0.1g |
$993.0 | 2025-03-12 | |
| Enamine | EN300-685711-0.25g |
2-(carbamoylmethyl)-5-methylpyrimidine-4-carboxylic acid |
1691737-38-8 | 95.0% | 0.25g |
$1038.0 | 2025-03-12 | |
| Enamine | EN300-685711-0.5g |
2-(carbamoylmethyl)-5-methylpyrimidine-4-carboxylic acid |
1691737-38-8 | 95.0% | 0.5g |
$1084.0 | 2025-03-12 | |
| Enamine | EN300-685711-1.0g |
2-(carbamoylmethyl)-5-methylpyrimidine-4-carboxylic acid |
1691737-38-8 | 95.0% | 1.0g |
$1129.0 | 2025-03-12 | |
| Enamine | EN300-685711-2.5g |
2-(carbamoylmethyl)-5-methylpyrimidine-4-carboxylic acid |
1691737-38-8 | 95.0% | 2.5g |
$2211.0 | 2025-03-12 | |
| Enamine | EN300-685711-5.0g |
2-(carbamoylmethyl)-5-methylpyrimidine-4-carboxylic acid |
1691737-38-8 | 95.0% | 5.0g |
$3273.0 | 2025-03-12 | |
| Enamine | EN300-685711-10.0g |
2-(carbamoylmethyl)-5-methylpyrimidine-4-carboxylic acid |
1691737-38-8 | 95.0% | 10.0g |
$4852.0 | 2025-03-12 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01046907-1g |
2-(Carbamoylmethyl)-5-methylpyrimidine-4-carboxylic acid |
1691737-38-8 | 95% | 1g |
¥6265.0 | 2023-04-10 |
4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl- Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl-
Recent Advances in the Study of 4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl- (CAS: 1691737-38-8)
The compound 4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl- (CAS: 1691737-38-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the unique structural features of 4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl-, which make it a promising candidate for targeting specific enzymes and receptors involved in various diseases. The compound's pyrimidine core, coupled with the amino-oxoethyl side chain, provides a versatile scaffold for further chemical modifications, enabling the development of derivatives with enhanced pharmacological properties.
One of the key breakthroughs in the synthesis of this compound involves the use of novel catalytic methods to improve yield and purity. Researchers have reported successful optimization of reaction conditions, resulting in a scalable and cost-effective production process. These advancements are crucial for facilitating further preclinical and clinical studies.
In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl- exhibits potent inhibitory effects against certain kinases and proteases, which are implicated in cancer and inflammatory diseases. Mechanistic studies have revealed that the compound binds to the active sites of these enzymes, disrupting their function and leading to downstream therapeutic effects.
Furthermore, preliminary pharmacokinetic studies indicate that the compound has favorable absorption and distribution profiles, with minimal off-target effects. These properties make it an attractive lead compound for the development of new therapeutics. However, further studies are needed to fully elucidate its metabolic pathways and potential toxicity.
In conclusion, 4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl- (CAS: 1691737-38-8) represents a promising avenue for drug discovery. Its unique chemical structure, combined with its potent biological activity, positions it as a valuable tool for addressing unmet medical needs. Continued research efforts are expected to uncover additional applications and optimize its therapeutic potential.
1691737-38-8 (4-Pyrimidinecarboxylic acid, 2-(2-amino-2-oxoethyl)-5-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)